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Compound of Interest

Compound Name: Altechromone A

Cat. No.: B161653

Abstract

Altechromone A, a chromone derivative isolated from various fungi and plants, has garnered
significant interest within the scientific community for its diverse biological activities. This
technical guide provides a comprehensive overview of Altechromone A, focusing on its
physicochemical properties, and established biological functions, particularly its anti-
inflammatory and antimicrobial effects. Detailed experimental protocols and signaling pathway
diagrams are included to facilitate further research and drug development efforts.

Physicochemical Properties

Altechromone A, also known as 7-hydroxy-2,5-dimethylchromone, is a natural product with
the following key identifiers and properties.
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Property Value Reference(s)
CAS Number 38412-47-4 [1]12]
Molecular Formula C11H1003 [1][2]
Molecular Weight 190.19 g/mol [2]

7-hydroxy-2,5-
dimethylchromen-4-one

Alternate Names

Appearance Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Biological Activity

Altechromone A has demonstrated a range of biological activities, with its anti-inflammatory
and antimicrobial properties being the most prominently studied.

Anti-inflammatory Activity

Recent studies have elucidated the anti-inflammatory effects of Altechromone A, particularly
in the context of Inflammatory Bowel Disease (IBD). Research using a zebrafish model of IBD
has shown that Altechromone A can significantly reduce inflammation by inhibiting the NF-kB
and NLRP3 signaling pathways. This leads to a decrease in the expression of pro-inflammatory
cytokines such as TNF-q, IL-13, and IL-6.

Antimicrobial Activity

Altechromone A exhibits broad-spectrum antimicrobial activity against various bacteria and
fungi. The minimum inhibitory concentrations (MICs) against several microorganisms are

summarized below.
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) . Minimum Inhibitory Concentration (MIC)
Microorganism

(ng/mL)
Bacillus subtilis 3.9
Escherichia coli 3.9
Pseudomonas fluorescens 1.8
Candida albicans 3.9

Signaling Pathways

Altechromone A exerts its anti-inflammatory effects by modulating key signaling pathways
involved in the inflammatory response.

Inhibition of NF-kB Signaling Pathway

Altechromone A has been shown to inhibit the nuclear factor-kappa B (NF-kB) signaling
pathway.[1] Under inflammatory conditions, signaling through receptors like Toll-like receptors
(TLRs) leads to the activation of the IKK complex, which then phosphorylates IkBa, leading to
its degradation. This allows the p65/p50 NF-kB dimer to translocate to the nucleus and induce
the transcription of pro-inflammatory genes. Altechromone A interferes with this cascade,
resulting in reduced expression of inflammatory mediators.[1]
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Caption: Inhibition of the NF-kB signaling pathway by Altechromone A.

Inhibition of NLRP3 Inflammasome Pathway

Altechromone A also inhibits the activation of the NLRP3 inflammasome.[1] The NLRP3
inflammasome is a multiprotein complex that, upon activation by various stimuli, leads to the
cleavage of pro-caspase-1 into active caspase-1. Caspase-1 then cleaves pro-IL-13 and pro-
IL-18 into their mature, active forms, which are potent pro-inflammatory cytokines. By inhibiting
this pathway, Altechromone A further reduces the inflammatory response.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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